2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide

• IUPAC Name: 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide
• InChI: InChI=1S/C10H13ClN2O3S/c1-7-5-8(12-10(14)6-11)3-4-9(7)13-17(2,15)16/h3-5,13H,6H2,1-2H3,(H,12,14)
• InChI Key: SRRWUQWVZDSFTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CCl)NS(=O)(=O)C
• Molecular Formula: C10H13ClN2O3S
• Molecular Weight: 276.74 g/mol

Description

2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide, also known as MSMA, is a widely used herbicide in agriculture. It was first synthesized in the 1940s and has since then been used to control weeds in various crops, including cotton, soybean, and rice. MSMA has been proven to be effective against several broadleaf and grassy weeds, making it a popular choice among farmers.

Scientific Research Applications

2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide has been extensively studied for its herbicidal properties. It has been shown to be effective against several weeds, including pigweed, morning glory, and barnyardgrass. 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide is also used in turfgrass management to control weeds in golf courses, sports fields, and lawns.

Mechanism of Action

2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide works by inhibiting the activity of the enzyme glutathione reductase, which is involved in the detoxification of reactive oxygen species in plants. This leads to the accumulation of reactive oxygen species, which causes oxidative stress and ultimately results in the death of the plant.
Biochemical and Physiological Effects:
2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide has been shown to have several biochemical and physiological effects on plants. It has been reported to cause chlorosis, necrosis, and stunting of plant growth. 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide also affects the photosynthetic apparatus of plants, leading to a decrease in photosynthetic activity.

Advantages and Limitations for Lab Experiments

2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide is a widely used herbicide in agriculture and has been extensively studied for its herbicidal properties. It is relatively easy to synthesize and can be used in a variety of crops. However, 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide has some limitations for lab experiments. It is toxic to humans and animals, and therefore requires careful handling. Additionally, 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide has been shown to have some negative effects on non-target organisms, such as bees and other pollinators.

Future Directions

There are several future directions for research on 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide. One area of interest is the development of 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide-resistant crops, which would allow for more effective weed control without the need for herbicides. Another area of interest is the development of safer and more environmentally friendly herbicides that can replace 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide. Additionally, there is a need for further research on the ecological impacts of 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide, particularly on non-target organisms.

Synthesis Methods

2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide can be synthesized by reacting 3-methyl-4-nitrophenol with chloroacetyl chloride in the presence of a base, followed by reaction with methanesulfonamide. The resulting product is then treated with thionyl chloride to give 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide. The synthesis of 2-chloro-N-[4-(methanesulfonamido)-3-methylphenyl]acetamide is a multistep process that requires careful handling of the reagents and reaction conditions.